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Compound of Interest

Compound Name: TD-004

Cat. No.: B1193785

For Researchers, Scientists, and Drug Development Professionals

Introduction

TD-004 (also known as HC58-111) is a potent and selective degrader of the anaplastic
lymphoma kinase (ALK) fusion protein.[1] As a Proteolysis Targeting Chimera (PROTAC), TD-
004 functions by inducing the selective intracellular degradation of ALK, a key oncogenic driver
in various cancers, including non-small cell lung cancer (NSCLC) and anaplastic large-cell
lymphoma (ALCL). This document provides detailed application notes on the safety and
handling of TD-004, along with comprehensive protocols for its use in in vitro and in vivo
research settings.

Safety and Handling
1.1. Hazard Communication

As a specific Safety Data Sheet (SDS) for TD-004 is not publicly available, the following
recommendations are based on the general properties of PROTACs and kinase inhibitors used
in research settings.

o Chemical Identity:
o Name: TD-004; HC58-111

o CAS Number: 2351915-38-1[1]
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o Chemical Formula: CssH70CIN9OsS2[1]

o Molecular Weight: 1084.79 g/mol [1]

e Potential Hazards:
o The toxicological properties of TD-004 have not been fully elucidated.

o Similar to other biologically active small molecules, TD-004 should be handled with
caution.

o Assume the compound is potentially harmful if ingested, inhaled, or absorbed through the
skin.

o As an ALK degrader, it may have effects on cells and tissues expressing ALK.
1.2. Personal Protective Equipment (PPE)
e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.
o Eye Protection: Safety glasses or goggles should be worn at all times.
e Lab Coat: A standard laboratory coat is mandatory.

o Respiratory Protection: If handling the compound as a powder or creating aerosols, a
properly fitted respirator or use of a fume hood is recommended.

1.3. Handling and Storage

e Handling:

o

Handle in a well-ventilated area, preferably in a chemical fume hood.

[¢]

Avoid creating dust or aerosols.

[¢]

Avoid contact with skin, eyes, and clothing.

o

Wash hands thoroughly after handling.
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o Storage:
o Short-term (days to weeks): Store at 0-4°C in a dry, dark place.
o Long-term (months to years): Store at -20°C in a dry, dark place.[1]

o The compound is shipped as a non-hazardous chemical under ambient temperature and
is stable for several weeks during ordinary shipping.[1]

1.4. First Aid Measures

In case of skin contact: Immediately wash with soap and plenty of water.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

o |If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

Mechanism of Action

TD-004 is a heterobifunctional molecule that simultaneously binds to the ALK protein and an
E3 ubiquitin ligase. This proximity induces the ubiquitination of ALK, marking it for degradation
by the proteasome.

Diagram of PROTAC Mechanism of Action
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PROTAC Mechanism of Action
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In Vitro Western Blot Workflow
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In Vivo Xenograft Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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